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Compound of Interest

Compound Name: NSC636819

Cat. No.: B1680235 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of the

KDM4A/KDM4B Inhibitor

Abstract
NSC636819 is a potent and selective small molecule inhibitor of the histone lysine

demethylases KDM4A and KDM4B. These enzymes are epigenetic regulators implicated in the

progression of various cancers, most notably prostate cancer, through their coactivation of the

androgen receptor (AR) signaling pathway. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activity of

NSC636819. Detailed information on its mechanism of action, including its role in the inhibition

of the KDM4A/B-AR axis and the induction of apoptosis, is presented. This document is

intended to serve as a valuable resource for researchers, scientists, and drug development

professionals working in the fields of oncology, epigenetics, and medicinal chemistry.

Chemical Structure and Properties
NSC636819, also known as 1,5-Bis[(1E)-2-(3,4-dichlorophenyl)ethenyl]-2,4-dinitrobenzene, is

a dinitrobenzene derivative with a symmetrical structure. The core of the molecule is a

dinitrophenylene ring, which is substituted with two (E)-2-(3,4-dichlorophenyl)ethenyl groups.
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Identifier Value

IUPAC Name

4,4'-((1E,1'E)-(4,6-dinitro-1,3-

phenylene)bis(ethene-2,1-diyl))bis(1,2-

dichlorobenzene)[1]

SMILES

ClC1=C(Cl)C=C(/C=C/C2=C(--INVALID-LINK--

=O)C=C(--INVALID-LINK--

=O)C(/C=C/C3=CC(Cl)=C(Cl)C=C3)=C2)C=C1[

2]

InChIKey YYZPXBXVBQSBDG-IJIVKGSJSA-N[1]

CAS Number 1618672-71-1[1][2]

Physicochemical Properties
Property Value Reference

Molecular Formula C22H12Cl4N2O4

Molecular Weight 510.15 g/mol

Appearance Yellow to orange solid powder

Purity ≥97% (HPLC)

Solubility
Soluble in DMSO (up to 10

mM)

Storage (Solid)

Store at -20°C for up to 3

years or at 4°C for up to 2

years.

Storage (In Solvent)

Store at -80°C for up to 6

months or at -20°C for up to 1

month.

Biological Activity and Mechanism of Action
NSC636819 is a competitive and selective inhibitor of the Jumonji C (JmjC) domain-containing

histone lysine demethylases KDM4A and KDM4B. These enzymes are responsible for
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removing methyl groups from histone H3 at lysine 9 (H3K9me3/2), a modification associated

with transcriptional repression. By inhibiting KDM4A and KDM4B, NSC636819 leads to an

increase in global H3K9me3 levels, resulting in the epigenetic silencing of target genes.

Inhibition of KDM4A and KDM4B
NSC636819 exhibits potent inhibitory activity against KDM4A and KDM4B.

Parameter Value

KDM4A IC50 ~6.4 µM

KDM4B IC50 ~9.3 µM

KDM4A Ki 5.5 µM

KDM4B Ki 3.0 µM

Signaling Pathways
In prostate cancer, KDM4A and KDM4B act as coactivators of the androgen receptor (AR), a

key driver of tumor growth and survival. KDM4A/B demethylate H3K9me3 at the promoter

regions of AR target genes, leading to their transcriptional activation. NSC636819 disrupts this

process by inhibiting KDM4A/B, which in turn suppresses the AR transcriptional network and

inhibits the growth of prostate cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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